Cas no 2171856-47-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2171856-47-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5797838
• PubChem ID: 165499558
• Update Time: 2025-10-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-hydroxy-2-methylpropanoic acid
• 2171856-47-4
• EN300-1542302

• Inchi： 1S/C25H30N2O6/c1-3-16(12-13-22(28)26-15-25(2,32)23(29)30)27-24(31)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,32H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： LNSBQNXYEAQSQG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NCC(C(=O)O)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid

Research Briefing on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2171856-47-4)

In recent years, the compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2171856-47-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery systems, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxy-methylpropanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties. Additionally, researchers have explored its stability under different physiological conditions, which is crucial for its potential use in vivo. The compound's ability to form stable conjugates with peptides and proteins has been a key area of investigation, particularly in the context of developing novel biopharmaceuticals.

One of the most notable applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid is in the field of targeted drug delivery. Its structural attributes allow for efficient conjugation with therapeutic agents, enabling site-specific delivery and reduced off-target effects. Recent preclinical studies have demonstrated its efficacy in enhancing the bioavailability and therapeutic index of conjugated drugs. Furthermore, its compatibility with various drug formulations, including nanoparticles and liposomes, has expanded its utility in nanomedicine.

In peptide synthesis, this compound serves as a valuable building block due to its Fmoc-protected amino group and carboxylic acid functionality. Researchers have utilized it in solid-phase peptide synthesis (SPPS) to construct complex peptide sequences with high fidelity. The compound's robustness under standard SPPS conditions and its compatibility with common coupling reagents have made it a preferred choice for synthetic chemists. Recent advancements in automated peptide synthesis have further highlighted its importance in producing high-purity peptides for therapeutic and diagnostic purposes.

Despite its promising attributes, challenges remain in the large-scale production and commercialization of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to the clinic. Ongoing research efforts are focused on developing greener synthesis routes and improving the compound's stability during storage and transportation.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxy-2-methylpropanoic acid (CAS: 2171856-47-4) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug delivery to peptide synthesis, underscore its potential to contribute significantly to the development of next-generation therapeutics. Future studies should aim to address the existing challenges and explore new avenues for its utilization in the ever-evolving field of biomedicine.